Cas no 89880-56-8 (Thianthrene, 2-nitro-)

Thianthrene, 2-nitro- structure
Thianthrene, 2-nitro- structure
Product Name:Thianthrene, 2-nitro-
CAS No:89880-56-8
MF:C12H7NO2S2
MW:261.31948018074
CID:585975
PubChem ID:13215775
Update Time:2025-04-19

Thianthrene, 2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Thianthrene, 2-nitro-
    • 2-nitrothianthrene
    • SCHEMBL9698852
    • 89880-56-8
    • DTXSID50528880
    • Inchi: 1S/C12H7NO2S2/c14-13(15)8-5-6-11-12(7-8)17-10-4-2-1-3-9(10)16-11/h1-7H
    • InChI Key: NAINMSQQJXGAKU-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2SC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 260.99182081g/mol
  • Monoisotopic Mass: 260.99182081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 96.4Ų
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.